2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C15H18N2O2S/c1-9-5-6-13(7-10(9)2)17-14(18)8-20-15-16-11(3)12(4)19-15/h5-7H,8H2,1-4H3,(H,17,18)
• InChI Key: NSXKNLVJEPSPSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=C(O2)C)C)C
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide, also known as DMOT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMOT is a thioamide derivative of 2-oxazoline and has a molecular weight of 309.4 g/mol.

Mechanism of Action

The mechanism of action of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide is not fully understood. However, it is believed to exert its biological effects by inhibiting enzymes such as cyclooxygenase and lipoxygenase. 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has been shown to possess significant biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess significant biological activity. However, 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide also has some limitations. It is relatively unstable and can decompose under certain conditions. Additionally, 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide. One potential area of research is the development of new drugs based on the structure of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide. 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has also been shown to possess significant antimicrobial activity, which could be further explored for the development of new antibiotics. Additionally, the anti-inflammatory and anticancer properties of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide could be further studied for their potential use in the treatment of various diseases.

Synthesis Methods

2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide can be synthesized by the reaction of 4,5-dimethyl-2-oxazoline with 3,4-dimethylphenyl isothiocyanate in the presence of a base such as potassium carbonate. The reaction takes place in anhydrous acetonitrile and the product is obtained by filtration and recrystallization.

Scientific Research Applications

2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has been extensively studied for its potential applications as a bioactive compound. It has been shown to possess antimicrobial, anticancer, and anti-inflammatory properties. 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-(3,4-dimethylphenyl)acetamide has also been studied for its potential use in the development of new drugs for various diseases.